Cas no 2172123-67-8 (1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid)

• Product Name: 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid
• CAS No: 2172123-67-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6385904
• PubChem ID: 165541228
• Update Time: 2025-06-08

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid
• EN300-1485074
• 2172123-67-8
• 1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cycloheptane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c31-25(30-19-28(26(32)33)15-7-1-2-8-16-28)14-9-17-29-27(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,24H,1-2,7-9,14-19H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： FWQYUCBSBWFXKZ-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid

Comprehensive Overview of 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid (CAS No. 2172123-67-8)

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid (CAS No. 2172123-67-8) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a cycloheptane backbone and an Fmoc-protected amino butyric acid side chain, making it invaluable for constructing complex peptide architectures. Its unique structure enables applications in drug discovery, biomaterials engineering, and chemical biology, aligning with current trends in precision medicine and targeted therapeutics.

The growing demand for custom peptide synthesis and high-purity intermediates has positioned CAS No. 2172123-67-8 as a critical reagent in pharmaceutical research. Researchers frequently search for "Fmoc-amino acid derivatives" or "cycloheptane-based building blocks" to enhance peptide stability and bioavailability. This compound’s carboxylic acid functionality further allows site-specific modifications, catering to innovations in ADC (Antibody-Drug Conjugate) development and proteolysis-targeting chimeras (PROTACs).

From a synthetic chemistry perspective, 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid exemplifies the convergence of scaffold diversity and functional group compatibility. Its Fmoc group ensures orthogonal deprotection during solid-phase peptide synthesis (SPPS), addressing common challenges like racemization and side-chain interference. Laboratories focusing on peptide-based therapeutics or bioconjugate vaccines often prioritize such high-performance intermediates.

In the context of SEO optimization, queries like "buy Fmoc-protected cycloheptane carboxylic acid" or "CAS 2172123-67-8 supplier" reflect market interest. The compound’s role in next-generation drug delivery systems—such as nanocarriers and peptide-hydrogel hybrids—further boosts its relevance. Analytical techniques like HPLC and mass spectrometry are essential for verifying its purity, a key concern for GMP-compliant manufacturing.

Environmental and green chemistry considerations also apply. The synthesis of CAS No. 2172123-67-8 often employs atom-efficient protocols to minimize waste, resonating with the industry’s shift toward sustainable practices. Researchers exploring biodegradable linkers or non-toxic conjugates may find this compound’s structural flexibility advantageous.

In summary, 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cycloheptane-1-carboxylic acid bridges chemical innovation and biomedical application. Its adaptability to automated synthesis platforms and compatibility with emerging therapeutic modalities underscore its importance in modern life sciences.